N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclohexanecarboxamide

• IUPAC Name: N-[5-cyclopropyl-2-(4,5-dimethyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]cyclohexanecarboxamide
• InChI: InChI=1S/C19H25N5O2/c1-11-12(2)20-19(22-17(11)25)24-16(10-15(23-24)13-8-9-13)21-18(26)14-6-4-3-5-7-14/h10,13-14H,3-9H2,1-2H3,(H,21,26)(H,20,22,25)
• InChI Key: PKAJKOIRKZIXSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(NC1=O)N2C(=CC(=N2)C3CC3)NC(=O)C4CCCCC4)C
• Molecular Formula: C19H25N5O2
• Molecular Weight: 355.4 g/mol
• CAS No.: 1203206-36-3

Description

N-(3-cyclopropyl-1-(4,5-dimethyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)cyclohexanecarboxamide is a useful research compound. Its molecular formula is C19H25N5O2 and its molecular weight is 355.442. The purity is usually 95%.
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Scientific Research Applications

Anticancer and Anti-inflammatory Applications

One area of research focuses on the synthesis and biological evaluation of novel pyrazolopyrimidines derivatives for their anticancer and anti-5-lipoxygenase (a key enzyme in the inflammatory process) activities. These compounds have shown promise in cytotoxic tests against cancer cell lines such as HCT-116 and MCF-7, offering a foundation for the development of new anticancer and anti-inflammatory drugs (Rahmouni et al., 2016).

Antioxidant Properties

Another direction of research explores the antioxidant activities of new indane-amide containing pyrazole, pyrimidine, and other heterocyclic derivatives. These compounds have been evaluated for their potential neuroprotective activity against diseases like Alzheimer's, showcasing promising antioxidant activities (Mohamed et al., 2019).

Insecticidal and Antibacterial Potential

Research has also been conducted on the synthesis of pyrimidine linked pyrazole heterocyclics, evaluating their insecticidal and antibacterial potential. This work highlights the chemical versatility of pyrazolopyrimidines for developing new antimicrobial agents (Deohate et al., 2020).

Molecular Docking and DFT Studies

Further studies include molecular docking and density functional theory (DFT) analyses to understand the interaction of pyrazolopyrimidine derivatives with biological targets, providing insights into their antitumor activities and guiding the design of more effective therapeutic agents (Fahim et al., 2019).

Synthesis of Novel Isoxazolines and Isoxazoles

The synthesis of novel isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives through [3+2] cycloaddition reactions is another field of research. This approach has the potential to yield compounds with various biological activities, contributing to the diversity of the chemical space explored for therapeutic applications (Rahmouni et al., 2014).